3-(2-Iodoethoxy)prop-1-yne
Overview
Description
“3-(2-Iodoethoxy)prop-1-yne” is a chemical compound with the molecular formula C5H7IO and a molecular weight of 210.01 . It is a liquid at room temperature . This compound is used as a crosslinker in copper-catalyzed azide-alkyne Click Chemistry to form a stable triazole linkage with azides . The iodine (I) acts as a good leaving group for nucleophilic substitution reactions .
Molecular Structure Analysis
The InChI code for “3-(2-Iodoethoxy)prop-1-yne” is1S/C5H7IO/c1-2-4-7-5-3-6/h1H,3-5H2 . This code provides a standard way to encode the compound’s molecular structure. Chemical Reactions Analysis
“3-(2-Iodoethoxy)prop-1-yne” can participate in copper-catalyzed azide-alkyne Click Chemistry to form a stable triazole linkage with azides . The iodine (I) in the compound acts as a good leaving group for nucleophilic substitution reactions .Physical And Chemical Properties Analysis
“3-(2-Iodoethoxy)prop-1-yne” is a liquid at room temperature . It has a molecular weight of 210.01 . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and density were not available in the search results.Scientific Research Applications
- 3-(2-Iodoethoxy)prop-1-yne is a valuable crosslinker in copper-catalyzed azide-alkyne click chemistry. It forms a stable triazole linkage with azides, facilitating bioconjugation and labeling of biomolecules. The iodine acts as a good leaving group for nucleophilic substitution reactions .
Click Chemistry and Bioconjugation
These applications highlight the diverse roles of 3-(2-Iodoethoxy)prop-1-yne across chemistry, biology, and materials science. Researchers continue to explore its potential in innovative ways, making it a valuable tool in scientific investigations . If you need further details or have additional questions, feel free to ask!
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-(2-Iodoethoxy)prop-1-yne is the azide group in a biochemical context . This compound is a crosslinker that can be used in copper-catalyzed azide-alkyne Click Chemistry . The iodine (I) acts as a good leaving group for nucleophilic substitution reactions .
Mode of Action
The compound interacts with its targets through a process known as Click Chemistry . This is a type of chemical reaction designed to generate substances quickly and reliably by joining small units together . In this case, 3-(2-Iodoethoxy)prop-1-yne forms a stable triazole linkage with azides .
Result of Action
The result of the action of 3-(2-Iodoethoxy)prop-1-yne is the formation of a stable triazole linkage with azides . This can have various molecular and cellular effects depending on the specific context and the azides involved.
Action Environment
The environment can influence the action, efficacy, and stability of 3-(2-Iodoethoxy)prop-1-yne. For instance, factors such as temperature, pH, and the presence of other substances can affect the efficiency of the Click Chemistry reactions in which it participates . .
properties
IUPAC Name |
3-(2-iodoethoxy)prop-1-yne |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7IO/c1-2-4-7-5-3-6/h1H,3-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNIHFSORRRKZHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOCCI |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7IO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Iodoethoxy)prop-1-yne | |
CAS RN |
164118-56-3 |
Source
|
| Record name | 3-(2-iodoethoxy)prop-1-yne | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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